2,4-dichloro-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]benzamide
• InChI: InChI=1S/C20H15Cl2N5O2/c21-14-6-7-15(16(22)12-14)20(28)23-10-11-29-18-9-8-17-24-25-19(27(17)26-18)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H,23,28)
• InChI Key: RFSSBSRTZCXGDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H15Cl2N5O2
• Molecular Weight: 428.3 g/mol

Description

The compound “2,4-dichloro-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide” is a complex organic molecule that contains several functional groups, including a benzamide group, a triazolo[4,3-b]pyridazine group, and an ether group. These functional groups suggest that the compound may have interesting chemical and biological properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure and the nature of its functional groups. Without specific information on this compound, it’s difficult to provide a detailed analysis of its properties.

Scientific Research Applications

Molecular Docking Studies

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Synthesis of Derivatives

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Antitumor Activity

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Antiviral Activity

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Antimicrobial Activity

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Antioxidant Activity

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Neuroprotective Activity

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Anti-inflammatory Activity

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Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s challenging to provide a detailed analysis of its safety and hazards.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For instance, if it shows promising biological activity, future research could focus on optimizing its structure to improve its efficacy and safety.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo derivatives, have been found to interact with a variety of enzymes and receptors . These interactions contribute to their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It’s known that the triazole nucleus, a key component of this compound, can bind in the biological system with a variety of enzymes and receptors . This binding capability is likely to play a significant role in the compound’s interaction with its targets and the resulting changes.

Biochemical Pathways

Compounds with similar structures have been found to exhibit diverse pharmacological activities, suggesting that they may affect multiple biochemical pathways . For instance, they have been found to exhibit enzyme inhibitory effects, including carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds . These studies can provide valuable insights into the compound’s bioavailability and other pharmacokinetic properties.

Result of Action

Compounds with similar structures have shown significant inhibitory activity against cancer cell lines . This suggests that the compound may have potential anticancer effects.

Action Environment

It’s known that factors such as ph, temperature, and the presence of other substances can influence the action of similar compounds .